4-(7-methoxy-3,4-dihydro-2H-chromen-2-yl)phenol

• IUPAC Name: 4-(7-methoxy-3,4-dihydro-2H-chromen-2-yl)phenol
• InChI: InChI=1S/C16H16O3/c1-18-14-8-4-12-5-9-15(19-16(12)10-14)11-2-6-13(17)7-3-11/h2-4,6-8,10,15,17H,5,9H2,1H3
• InChI Key: HQIYVJDLRVEGDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCC(O2)C3=CC=C(C=C3)O)C=C1
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol

Description

4-(7-methoxy-3,4-dihydro-2H-chromen-2-yl)phenol is a natural product found in Crinum asiaticum var. japonicum, Bauhinia roxburghiana, and other organisms with data available.

Scientific Research Applications

1. Crystallography and Molecular Structure

A study on a compound closely related to 4-(7-methoxy-3,4-dihydro-2H-chromen-2-yl)phenol, 7a-O-Methyl­deguelol, revealed insights into its crystal structure, suggesting potential applications in structural biology and crystallography (Chantrapromma et al., 2005).

2. Antimicrobial Activity

Research into similar compounds has demonstrated significant antimicrobial properties. For example, the synthesis and testing of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-ones showed notable antibacterial and antifungal activity, suggesting a potential application in developing new antimicrobial agents (Mandala et al., 2013).

3. Anti-Viral Properties

Compounds like 6-hydroxy-7-methoxy-3-(4-methoxyphenyl)-2H-chromen-2-one have shown potential anti-Tobacco Mosaic Virus (anti-TMV) activity, indicating the possibility of using similar structures in antiviral research (Li et al., 2015).

4. Anticoagulant Activities

Another study focused on the synthesis of novel isoxazoline chromene derivatives, including compounds structurally related to 4-(7-methoxy-3,4-dihydro-2H-chromen-2-yl)phenol, showing promise in anticoagulant therapy (Zghab et al., 2017).

5. Application in Organic Synthesis

Research on the acid-catalyzed condensation of similar compounds demonstrates their utility in organic synthesis, indicating potential applications in chemical manufacturing and drug design (Das et al., 2004).

6. Molecular Docking Studies

Molecular docking studies on compounds such as 4-Methoxy-{2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) phenyl)-4, 5-dihydro-1H-pyrazole-1-yl]- 1, 3-thiazole-4-yl}phenol have shed light on their molecular interactions, suggesting applications in drug discovery and development (Viji et al., 2020).